Many researchers have been trying to improve rubber composites because they are commonly used in a wide range of applications. Incorporation of nano-fillers in a rubber matrix is the most acceptabl...

Pressure thermoforming is one of the most used processes, but the thickness gradient in the formed parts limits its application. To control the product thickness distribution, pressure forming is a...

VITON® fluoroelastomers, are used in applications requiring resistance to heat aging at temperatures to 650°F., and resistance to fluids and chemicals to 450°F. Characteristic properties of vulcani...

This article describes processing equipment for elastoplastics. Equipment models described are in production on such applications as construction application for deck coatings and pavement joint se...

In this article, the effect of leather residues from chrome tanning on the vulcanization kinetics and rheometric properties of a natural rubber composite was evaluated using three kinetic models pr...

The mechanical and thermal properties of polycarbonate (PC) mixed with graphene oxide (GO) were investigated on an experimental basis in this study. PC composites with GO concentrations of 0.1, 0.2...

In the present study, trimodal high-density polyethylene (tri-HDPE) slurry phase samples from the polymerization reactors were subjected to high temperature gel permeation chromatography/size exclu...

The fatigue life and prediction of styrene-butadiene-styrene thermoplastic elastomer (SBS) under the action of uniaxial tension was investigated, and the fatigue fracture mechanism was analyzed. Wi...

Considerable interest has been shown in the development of biocomposite films for food packaging in recent years. In this study, biocomposite films based on polylactic acid (PLA) were prepared with...

The fatigue and tribological performance of thermoplastic-based gears have been investigated extensively so far, but no such work has been done on elastomeric gears. In the current work, the feasib...